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Get Quote

Batabulin sodium has specific solubility characteristics crucial for experimental success. The table below

summarizes key data and recommended stock solution preparation methods.

Parameter Details

Molecular Weight 393.24 g/mol [1]

CAS Number 195533-98-3 [2] [1]

Appearance Off-white to light yellow solid powder [2] [1]

In Vitro Solubility (DMSO) ~125 mg/mL (~317.87 mM) [2] [1]

Recommended Stock Solution Dissolve in DMSO to a concentration of 125 mg/mL [1].

In Vivo Formulation Protocols

For animal studies, Batabulin sodium requires formulation to ensure bioavailability and stability. Here are

several validated protocols you can use.
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Formulation
Number

Composition (v/v) Preparation Method Application Notes

Injection 1 [2] DMSO : Tween 80 : Saline = 10

: 5 : 85

Mix 100 μL DMSO stock →

add 50 μL Tween 80 → add
850 μL Saline.

Suitable for

IP/IV/IM/SC
injection.

Injection 2 [2] DMSO : PEG300 : Tween 80 :
Saline = 10 : 40 : 5 : 45

Mix 100 μL DMSO → 400
μL PEG300 → 50 μL

Tween 80 → 450 μL Saline.

A versatile
formulation with

good solubility.

Injection 3 [2] DMSO : Corn oil = 10 : 90 Mix 100 μL DMSO stock →

add 900 μL Corn oil.

Simple oil-based

formulation.

Oral 1 [2] Suspend in 0.5% CMC Na

(carboxymethylcellulose
sodium)

Add compound to a 0.5%

CMC Na solution in water
and suspend.

For oral gavage;

ensures even
suspension.

Experimental Workflow for Solubility and Formulation

The following diagram outlines the key decision points for preparing and using Batabulin sodium in your

experiments.
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Start: Prepare Batabulin Sodium

Prepare 125 mg/mL
DMSO Stock Solution

In Vitro Application In Vivo Application

Oral Administration Injection Administration

Suspend in 0.5% CMC Na Formulation 1:
DMSO:Tween:Saline

Formulation 2:
DMSO:PEG300:Tween:Saline

Formulation 3:
DMSO:Corn Oil

Click to download full resolution via product page

Frequently Asked Questions

What is the best way to store Batabulin sodium stock solutions? For long-term storage, keep the

powder at -20°C. Once dissolved in DMSO, aliquot the stock solution and store it at -80°C for up to 6

months. Avoid repeated freeze-thaw cycles to maintain stability [2] [1].

My Batabulin sodium solution has precipitated. What should I do? Gentle warming and sonication

can often re-dissolve precipitated compound. For DMSO stock solutions, ensure you bring them to

room temperature and vortex thoroughly before use. If precipitation occurs in an aqueous formulation,

consider remaking it and ensure you are following the mixing order precisely (e.g., adding the DMSO

stock to the aqueous components slowly while vortexing) [2].

Which formulation is recommended for intraperitoneal injection? All listed injection formulations

(1, 2, and 3) are suitable for intraperitoneal (IP) administration. Formulation 1 (DMSO:Tween

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548456?utm_src=pdf-body-img
https://www.smolecule.com/products/s548456?utm_src=pdf-body
https://www.invivochem.com/batabulin-sodium.html
https://www.medchemexpress.com/batabulin-sodium.html?srsltid=AfmBOop0eQGZNKSRZWlA6V3faA5XtUaw1bpx1IrhSnzUB4_EEImfhg-4
https://www.smolecule.com/products/s548456?utm_src=pdf-body
https://www.invivochem.com/batabulin-sodium.html
https://www.smolecule.com/products/s548456?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


80:Saline) is a common and reliable choice for this route [2].

How should I handle Batabulin sodium safely? This product is for research use only and is not for

human use. Always refer to the compound's Safety Data Sheet (SDS) for detailed handling and

personal protective equipment (PPE) requirements.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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